Cas no 114478-87-4 (1-[bis(ethylsulfanyl)methyl]-2,4-dimethoxybenzene)

• Product Name: 1-[bis(ethylsulfanyl)methyl]-2,4-dimethoxybenzene
• CAS No: 114478-87-4
• MF: C₁₃H₂₀O₂S₂
• MW: 272.426701545715
• CID: 2612932
• PubChem ID: 13807646
• Update Time: 2025-04-21

1-[bis(ethylsulfanyl)methyl]-2,4-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-[bis(ethylsulfanyl)methyl]-2,4-dimethoxybenzene
• 114478-87-4
• DTXSID10550122

• Inchi： 1S/C13H20O2S2/c1-5-16-13(17-6-2)11-8-7-10(14-3)9-12(11)15-4/h7-9,13H,5-6H2,1-4H3
• InChI Key： QRCCDPAHSOJUFV-UHFFFAOYSA-N
• SMILES： S(CC)C(C1C=CC(=CC=1OC)OC)SCC

Computed Properties

• Exact Mass: 272.09047222Da
• Monoisotopic Mass: 272.09047222Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 69.1Ų